Cas no 1804301-74-3 (3,5-Dichloro-4-(perchlorophenyl)pyridine)

• Product Name: 3,5-Dichloro-4-(perchlorophenyl)pyridine
• CAS No: 1804301-74-3
• MF: C₁₁H₂Cl₇N
• MW: 396.311275959015
• CID: 4968995
• Update Time: 2025-08-02

3,5-Dichloro-4-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(perchlorophenyl)pyridine

• Inchi： 1S/C11H2Cl7N/c12-3-1-19-2-4(13)5(3)6-7(14)9(16)11(18)10(17)8(6)15/h1-2H
• InChI Key： UUKGXORKFHHKRV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CN=CC=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 6.9
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Dichloro-4-(perchlorophenyl)pyridine

Introduction to 3,5-Dichloro-4-(perchlorophenyl)pyridine (CAS No. 1804301-74-3)

3,5-Dichloro-4-(perchlorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804301-74-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of chlorine substituents at the 3rd and 5th positions, along with a perchlorophenyl group at the 4th position, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structure of 3,5-Dichloro-4-(perchlorophenyl)pyridine contributes to its reactivity and potential applications. The dichloro substitution pattern enhances electrophilic aromatic substitution reactions, making it a versatile building block for more complex molecules. The perchlorophenyl group, on the other hand, introduces rigidity and specific electronic characteristics to the pyridine core, which can influence binding interactions in biological systems. These features have made this compound a subject of interest for medicinal chemists exploring novel pharmacophores.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting various biological pathways. 3,5-Dichloro-4-(perchlorophenyl)pyridine has been investigated as a potential lead compound in the design of drugs for neurological disorders, cancer therapy, and infectious diseases. Its ability to interact with biological targets such as kinases and transcription factors has been explored through high-throughput screening and computational modeling. These studies have highlighted its potential as a scaffold for developing next-generation therapeutics.

One of the most compelling aspects of 3,5-Dichloro-4-(perchlorophenyl)pyridine is its role in the synthesis of more complex molecules with tailored biological activities. Researchers have leveraged its reactive sites to introduce additional functional groups or link it to other heterocycles, creating novel derivatives with enhanced potency and selectivity. For instance, modifications at the chlorine positions have allowed for fine-tuning of binding affinities to specific protein targets, while the perchlorophenyl moiety has been shown to improve metabolic stability in some cases.

The agrochemical sector has also recognized the utility of this compound. Its structural features make it a promising candidate for developing new pesticides and herbicides that target specific enzymes or receptors in pests. By incorporating 3,5-Dichloro-4-(perchlorophenyl)pyridine into larger molecular frameworks, scientists aim to create compounds that are both effective against pests and environmentally sustainable. This dual focus on pharmaceuticals and agrochemicals underscores the broad applicability of this intermediate.

Advances in synthetic methodologies have further expanded the potential uses of 3,5-Dichloro-4-(perchlorophenyl)pyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple sites within the molecule, allowing for rapid diversification of derivatives. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving yields. These innovations not only enhance the accessibility of this compound but also align with global efforts toward sustainable chemical manufacturing.

The biological activity of 3,5-Dichloro-4-(perchlorophenyl)pyridine has been extensively studied in vitro and in vivo. Initial investigations revealed its potential as an inhibitor of certain kinases involved in cancer progression. Subsequent research has explored its effects on enzyme inhibition and receptor binding, providing insights into its mechanism of action. These findings have laid the groundwork for further development into clinical candidates or crop protection agents.

In conclusion,3,5-Dichloro-4-(perchlorophenyl)pyridine (CAS No. 1804301-74-3) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug discovery and pesticide development. As research continues to uncover new synthetic strategies and biological activities,this compound is poised to play an increasingly important role in addressing global health and agricultural challenges.